Cas no 1430473-41-8 (1-(morpholin-4-yl)cyclobutylmethanamine)
1-(morpholin-4-yl)cyclobutylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanemethanamine, 1-(4-morpholinyl)-
- 1-(morpholin-4-yl)cyclobutylmethanamine
-
- Inchi: 1S/C9H18N2O/c10-8-9(2-1-3-9)11-4-6-12-7-5-11/h1-8,10H2
- InChI Key: AHSKOHBWGVBSDE-UHFFFAOYSA-N
- SMILES: C1(N2CCOCC2)(CN)CCC1
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 253.2±15.0 °C(Predicted)
- pka: 10.27±0.29(Predicted)
1-(morpholin-4-yl)cyclobutylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1244869-0.05g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 0.05g |
$768.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-0.1g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 0.1g |
$804.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-0.25g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 0.25g |
$840.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-0.5g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 0.5g |
$877.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-1.0g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 1g |
$914.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-2.5g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 2.5g |
$1791.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-5.0g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 5g |
$2650.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-10.0g |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 10g |
$3929.0 | 2023-05-26 | ||
| Enamine | EN300-1244869-50mg |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 50mg |
$768.0 | 2023-10-02 | ||
| Enamine | EN300-1244869-100mg |
[1-(morpholin-4-yl)cyclobutyl]methanamine |
1430473-41-8 | 100mg |
$804.0 | 2023-10-02 |
1-(morpholin-4-yl)cyclobutylmethanamine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(morpholin-4-yl)cyclobutylmethanamine
1-(Morpholin-4-yl)cyclobutylmethanamine: A Comprehensive Overview
1-(Morpholin-4-yl)cyclobutylmethanamine, also known by its CAS number 1430473-41-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclobutane ring fused with a morpholine group, which imparts it with distinctive chemical characteristics. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.
The synthesis of 1-(Morpholin-4-yl)cyclobutylmethanamine involves a multi-step process that combines principles of organic synthesis and catalysis. Researchers have explored various methodologies to optimize its production, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's stability under different conditions has also been thoroughly investigated, ensuring its suitability for diverse applications.
In terms of pharmacological properties, 1-(Morpholin-4-yl)cyclobutylmethanamine exhibits notable bioactivity. Studies have demonstrated its ability to modulate key enzymes and receptors involved in cellular signaling pathways. For instance, recent research has shown that it can inhibit certain kinases associated with inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has been found to possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.
The structural versatility of 1-(Morpholin-4-yl)cyclobutylmethanamine allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. By modifying the morpholine or cyclobutane moieties, scientists can tailor the compound's properties to target specific therapeutic areas. For example, substituting the morpholine group with other heterocyclic rings has been shown to improve bioavailability and reduce toxicity. Such modifications highlight the compound's potential as a scaffold for drug design.
Beyond pharmacology, 1-(Morpholin-4-yl)cyclobutylmethanamine has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. Researchers have explored its ability to act as a semiconductor in thin-film transistors, demonstrating promising results in terms of charge transport properties. Furthermore, its compatibility with various polymer matrices suggests its potential use in developing advanced composite materials.
In conclusion, 1-(Morpholin-4-yl)cyclobutylmethanamine, CAS number 1430473-41-8, is a multifaceted compound with wide-ranging applications across chemistry and biology. Its structural uniqueness, coupled with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and utility, this compound is poised to play an increasingly important role in various scientific domains.
1430473-41-8 (1-(morpholin-4-yl)cyclobutylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)